Cas no 24789-73-9 (Acetamide,2-(3,4,5-trimethoxyphenoxy)-)

Acetamide,2-(3,4,5-trimethoxyphenoxy)- structure
24789-73-9 structure
Product Name:Acetamide,2-(3,4,5-trimethoxyphenoxy)-
CAS No:24789-73-9
MF:C11H15NO5
MW:241.240503549576
CID:259753
PubChem ID:32607
Update Time:2025-04-19

Acetamide,2-(3,4,5-trimethoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2-(3,4,5-trimethoxyphenoxy)-
    • 2-(3,4,5-trimethoxyphenoxy)acetamide
    • MLS000705792
    • SMR000224898
    • BRN 2335120
    • DTXSID00179487
    • 3,4,5-Trimethoxyphenoxyacetamide
    • 24789-73-9
    • VUFB-5022
    • ACETAMIDE, 2-(3,4,5-TRIMETHOXYPHENOXY)-
    • CHEMBL1428624
    • NCGC00247110-01
    • HMS2519E08
    • Inchi: 1S/C11H15NO5/c1-14-8-4-7(17-6-10(12)13)5-9(15-2)11(8)16-3/h4-5H,6H2,1-3H3,(H2,12,13)
    • InChI Key: GZHLLBDNKGFQTQ-UHFFFAOYSA-N
    • SMILES: O(CC(N)=O)C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

  • Exact Mass: 241.09505
  • Monoisotopic Mass: 241.09502258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • PSA: 80.01
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